Cas no 2166862-93-5 (Octahydro-1H-pyrrolo[2,3-b]pyridine)

• Product Name: Octahydro-1H-pyrrolo[2,3-b]pyridine
• CAS No: 2166862-93-5
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 4638829
• Update Time: 2025-05-23

Octahydro-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• Octahydro-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C7H14N2/c1-2-6-3-5-9-7(6)8-4-1/h6-9H,1-5H2
• InChI Key： SLGBTOVWILTNHZ-UHFFFAOYSA-N
• SMILES： C12NCCC1CCCN2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on Octahydro-1H-pyrrolo[2,3-b]pyridine

Chemical Profile of Octahydro-1H-pyrrolo[2,3-b]pyridine (CAS No. 2166862-93-5)

Octahydro-1H-pyrrolo[2,3-b]pyridine, a compound with the chemical identifier CAS No. 2166862-93-5, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, characterized by its fused pyrrole and pyridine rings, has garnered considerable attention due to its structural complexity and potential biological activities. The molecular framework of Octahydro-1H-pyrrolo[2,3-b]pyridine exhibits a high degree of symmetry and functional diversity, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The synthesis of this compound involves intricate organic transformations that highlight the expertise required in modern chemical synthesis. Researchers have leveraged advanced catalytic methods and transition-metal complexes to achieve high yields and purity levels. These synthetic strategies not only underscore the compound's synthetic challenge but also demonstrate the progress in methodologies that enable the construction of complex molecular architectures.

In recent years, Octahydro-1H-pyrrolo[2,3-b]pyridine has been extensively studied for its pharmacological properties. Its structural motif is reminiscent of several bioactive natural products and pharmacologically relevant molecules, suggesting a broad spectrum of potential therapeutic applications. Preliminary in vitro studies have indicated that this compound exhibits modulatory effects on various biological targets, including enzymes and receptors involved in neurological and cardiovascular disorders.

One of the most compelling aspects of Octahydro-1H-pyrrolo[2,3-b]pyridine is its role as a key intermediate in the development of novel therapeutic agents. Researchers have utilized this scaffold to design derivatives with enhanced binding affinity and selectivity for specific biological targets. For instance, modifications at the nitrogen atoms of the pyrrole ring have been shown to significantly improve interactions with certain enzyme families, paving the way for more effective drug candidates.

The pharmacokinetic profile of Octahydro-1H-pyrrolo[2,3-b]pyridine is another area of active investigation. Studies have explored its metabolic stability, distribution across biological compartments, and excretion pathways. These findings are crucial for understanding how the compound behaves within the body and for optimizing its formulation into viable pharmaceutical products. Advanced computational methods, such as molecular dynamics simulations and quantum mechanics calculations, have been employed to predict and rationalize its behavior.

The potential applications of Octahydro-1H-pyrrolo[2,3-b]pyridine extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for developing novel materials with specialized properties. For example, researchers have explored its use in designing ligands for metal-organic frameworks (MOFs) and supramolecular assemblies. These materials have applications in catalysis, gas storage, and separation technologies.

The integration of machine learning and artificial intelligence into drug discovery has significantly accelerated the exploration of compounds like Octahydro-1H-pyrrolo[2,3-b]pyridine. Predictive models have been developed to identify promising derivatives based on structural features alone, reducing the time and resources required for experimental validation. This interdisciplinary approach has not only enhanced the efficiency of drug development but also opened new avenues for innovation.

In conclusion, Octahydro-1H-pyrrolo[2,3-b]pyridine (CAS No. 2166862-93-5) stands as a testament to the progress in synthetic chemistry and medicinal research. Its complex structure and versatile biological profile make it a cornerstone in the quest for novel therapeutic agents. As research continues to uncover new applications and derivatives, this compound will undoubtedly play a pivotal role in shaping the future of pharmaceuticals.